Cas no 2166840-69-1 (3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid
• CAS No: 2166840-69-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5237678
• PubChem ID: 165571122
• Update Time: 2025-11-06

3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-
• 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-13-6-7(4-12-13)9-5-11-3-2-8(9)10(14)15/h4,6,8-9,11H,2-3,5H2,1H3,(H,14,15)
• InChI Key： HAPJYUGQKAWKNG-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)C(C2=CN(C)N=C2)C1

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid

Market Research and Analysis of 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic Acid in the Chemical-Biomedical Field

The compound 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid, identified by the CAS number 2166840-69-1, has emerged as a significant molecule in the chemical-biomedical industry. This compound has garnered attention due to its potential applications in drug development, particularly in the fields of neuroscience and oncology. Recent studies have highlighted its role as a modulator of key cellular pathways, making it a promising candidate for therapeutic interventions.

The global market for such specialized chemical compounds is driven by the increasing demand for innovative drugs and the need for efficient synthesis methods. The CAS number 2166840-69-1 underscores the importance of this compound in regulatory and supply chain management contexts. Its inclusion in various pharmacological studies has further solidified its position as a critical component in preclinical research.

From a market analysis perspective, the demand for 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid is influenced by several factors, including its bioavailability, stability, and compatibility with existing drug delivery systems. The compound's unique chemical structure, featuring a piperidine ring and a pyrazole moiety, contributes to its versatility in binding to target proteins. This makes it an attractive option for researchers exploring novel therapeutic strategies.

The supply chain for this compound involves multiple tiers of manufacturers and suppliers, with a focus on ensuring high purity and adherence to regulatory standards. The competitive landscape is characterized by both established pharmaceutical companies and emerging biotech firms vying to capitalize on this molecule's potential.

In terms of future outlook, the integration of advanced synthetic techniques and computational modeling is expected to further enhance the accessibility and affordability of 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid. Additionally, ongoing clinical trials will play a pivotal role in determining its efficacy and safety profiles, which will directly impact market dynamics.

In conclusion, the compound 3-(1-methyl-1H-pyrazol-4-yl)piperidine-4-carboxylic acid (CAS number 2166840-69-1) represents a compelling opportunity within the chemical-biomedical sector. Its multifaceted applications and promising therapeutic potential position it as a key player in shaping future drug development landscapes.